Cas no 112055-09-1 (benzyl N-[2-(prop-2-enylamino)ethyl]carbamate)

• Product Name: benzyl N-[2-(prop-2-enylamino)ethyl]carbamate
• CAS No: 112055-09-1
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 2607926
• PubChem ID: 13809998
• Update Time: 2025-04-21

benzyl N-[2-(prop-2-enylamino)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(prop-2-enylamino)ethyl]carbamate
• DTXSID70550168
• Benzyl {2-[(prop-2-en-1-yl)amino]ethyl}carbamate
• 112055-09-1

• Inchi： 1S/C13H18N2O2/c1-2-8-14-9-10-15-13(16)17-11-12-6-4-3-5-7-12/h2-7,14H,1,8-11H2,(H,15,16)
• InChI Key： UFIGGTFNAVQNLW-UHFFFAOYSA-N
• SMILES： O(C(NCCNCC=C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 234.136827821Da
• Monoisotopic Mass: 234.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų